Cas no 18646-71-4 (3,4,5-trimethoxypsoralen)

• Product Name: 3,4,5-trimethoxypsoralen
• CAS No: 18646-71-4
• MF: C₁₄H₁₂O₆
• MW: 276.241484642029
• CID: 2009045
• PubChem ID: 623929
• Update Time: 2025-04-21

3,4,5-trimethoxypsoralen Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxypsoralen
• 4,5,6-Trimethoxy-furo[3,2-g]chromen-7-on
• 4,5,6-trimethoxy-furo[3,2-g]chromen-7-one
• Halfordin
• trimethoxypsoralen
• 4,5,6-Trimethoxy-7H-furo[3,2-g][1]benzopyran-7-one
• Halfordin【Coumarin】
• XH163789
• SCHEMBL3975535
• 4,5,6-Trimethoxy-7H-furo[3,2-g]chromen-7-one #
• DTXSID401347382
• 7H-Furo[3,2-g][1]benzopyran-7-one, 4,5,6-trimethoxy-
• 4,5,6-Trimethoxy-7H-furo[3,2-g]chromen-7-one
• HALFORDIN (14-CD3)
• SHOQQSABOUVQLJ-UHFFFAOYSA-N
• 18646-71-4
• Q63399611
• 4,5,6-trimethoxyfuro[3,2-g]chromen-7-one

• Inchi： 1S/C14H12O6/c1-16-11-7-4-5-19-8(7)6-9-10(11)12(17-2)13(18-3)14(15)20-9/h4-6H,1-3H3
• InChI Key： SHOQQSABOUVQLJ-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2=C1C=C1C(C=CO1)=C2OC)OC)OC)=O

Computed Properties

• Exact Mass: 276.06338810g/mol
• Monoisotopic Mass: 276.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 5-methoxypsoralens
• Natural Products and Extracts Plant Extracts Plant based Halfordia kendack